Cas no 1806963-63-2 (6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine)

• Product Name: 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine
• CAS No: 1806963-63-2
• MF: C₆H₂ClF₃IN
• MW: 307.43946313858
• CID: 4865970
• Update Time: 2025-05-24

6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine

• Inchi： 1S/C6H2ClF3IN/c7-3-1-2(8)4(5(9)10)6(11)12-3/h1,5H
• InChI Key： YYVQQDUGXYFCGA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine

Comprehensive Overview of 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1806963-63-2)

6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1806963-63-2) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique polyhalogenated structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₆H₂ClF₂IN, reflects the presence of multiple halogens, including chloro, fluoro, and iodo substituents, which contribute to its reactivity and versatility in chemical transformations.

The growing interest in 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent studies have highlighted its utility in the development of antiviral agents and herbicides, aligning with current global trends in pandemic preparedness and sustainable agriculture. The compound's difluoromethyl group is especially noteworthy, as it can enhance the metabolic stability and bioavailability of derived molecules.

From a synthetic perspective, CAS No. 1806963-63-2 is often employed in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, due to the presence of the iodo substituent. These reactions are pivotal in constructing complex aryl-aryl bonds, a common requirement in modern medicinal chemistry. Additionally, the compound's electron-deficient pyridine ring makes it a suitable substrate for nucleophilic aromatic substitution (S_NAr) reactions, further expanding its synthetic utility.

Environmental and regulatory considerations are also key topics surrounding 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine. As industries increasingly prioritize green chemistry, researchers are exploring catalytic methods to minimize waste and improve the atom economy of reactions involving this compound. Questions such as "How to optimize the synthesis of 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine?" or "What are the latest applications of halogenated pyridines in agrochemicals?" frequently appear in scientific literature and patent filings, reflecting the compound's relevance to cutting-edge research.

In conclusion, 6-Chloro-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1806963-63-2) represents a fascinating intersection of chemical innovation and practical application. Its multifaceted role in organic synthesis, combined with its potential to address contemporary challenges in healthcare and agriculture, ensures its continued prominence in scientific discourse. Future studies will likely focus on refining its synthetic pathways and uncovering novel applications, solidifying its status as a cornerstone of halogenated heterocycle chemistry.